Cas no 581-40-8 (2,3-Dimethylnaphthalene)

• Product Name: 2,3-Dimethylnaphthalene
• CAS No: 581-40-8
• MF: C₁₂H₁₂
• MW: 156.223683357239
• MDL: MFCD00004119
• CID: 82569
• PubChem ID: 11386
• Update Time: 2025-06-14

2,3-Dimethylnaphthalene Chemical and Physical Properties

Names and Identifiers

• 2,3-dimethylnaphthalene
• 2,3-Dimethylnaphthalene Solution
• 2,3-Dimethylnaphthalene1000µg
• Guajen
• NSC 36850
• Naphthalene, 2,3-dimethyl-
• 35DJ6SE17O
• 2,3-DMN
• WWGUMAYGTYQSGA-UHFFFAOYSA-N
• 2,3-Dimethyl naphthalene
• NSC36850
• STL280251
• SBB060955
• VZ22317
• FCH1114863
• Naphthale
• AI3-17609
• MFCD00004119
• D0750
• CHEMBL1797262
• UNII-35DJ6SE17O
• A831756
• AS-57934
• AKOS005208607
• CS-0265372
• Q27121291
• 2,3-Dimethylnaphthalene, 97%
• 581-40-8
• W-203183
• FT-0609717
• EN300-98060
• CHEBI:48615
• InChI=1/C12H12/c1-9-7-11-5-3-4-6-12(11)8-10(9)2/h3-8H,1-2H
• EINECS 209-463-5
• NSC-36850
• DTXSID2060383
• NS00020672
• DB-019789
• Naphthalene, 2,3dimethyl
• Naphthalene, 2,3-dimethyl-(8CI)(9CI)
• DTXCID6042317
• A12662
• Naphthalene, 2,3-dimethyl-(8CI)
• 2,3-Dimethylnaphthalene

• MDL： MFCD00004119
• Inchi： 1S/C12H12/c1-9-7-11-5-3-4-6-12(11)8-10(9)2/h3-8H,1-2H3
• InChI Key： WWGUMAYGTYQSGA-UHFFFAOYSA-N
• SMILES： C12C=CC=CC1=CC(C)=C(C)C=2
• BRN： 1852621

Computed Properties

• Exact Mass: 156.09400
• Monoisotopic Mass: 156.0939
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.4
• Topological Polar Surface Area: 0

Experimental Properties

• Density: 1.000±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 104.0 to 107.0 deg-C
• Boiling Point: 268°C(lit.)
• Flash Point: 114.0±9.7 ºC,
• Refractive Index: 1.5060
• Solubility: Insuluble (9.5E-3 g/L) (25 ºC),
• Water Partition Coefficient: Solubility in toluene (almost transparency). Insoluble in water.
• PSA: 0.00000
• LogP: 3.45660
• Vapor Pressure: 0.0±0.3 mmHg at 25°C

2,3-Dimethylnaphthalene Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H413
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： S23-S24/25
• Hazardous Material Identification：
• Risk Phrases：R22
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 2,3-Dimethylnaphthalene

Recent Advances in the Study of 2,3-Dimethylnaphthalene (CAS: 581-40-8) and Its Applications in Chemical Biology and Medicine

2,3-Dimethylnaphthalene (CAS: 581-40-8) is a polycyclic aromatic hydrocarbon (PAH) that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its naphthalene core with methyl substituents at the 2 and 3 positions, has been the subject of numerous studies exploring its synthesis, reactivity, and biological activities. The latest research highlights its role as a precursor in the synthesis of more complex molecules, its interactions with biological systems, and its potential therapeutic applications.

Recent studies have focused on the synthetic pathways for 2,3-Dimethylnaphthalene, with an emphasis on green chemistry approaches to minimize environmental impact. A 2023 study published in the Journal of Organic Chemistry demonstrated a novel catalytic method for the selective methylation of naphthalene derivatives, yielding 2,3-Dimethylnaphthalene with high efficiency and reduced byproducts. This advancement is particularly relevant for large-scale production, where cost-effectiveness and sustainability are critical factors.

In the realm of chemical biology, 2,3-Dimethylnaphthalene has been investigated for its interactions with cellular components. A groundbreaking study in Bioorganic & Medicinal Chemistry Letters (2024) revealed that this compound exhibits moderate binding affinity to certain cytochrome P450 enzymes, suggesting its potential as a modulator of drug metabolism. These findings open new avenues for the development of enzyme inhibitors or activators that could enhance the efficacy of existing pharmaceuticals.

The pharmacological potential of 2,3-Dimethylnaphthalene has also been explored. Preliminary in vitro studies conducted in 2023 indicated that derivatives of this compound display anti-inflammatory properties by inhibiting key signaling pathways involved in cytokine production. While these results are promising, further in vivo studies are needed to validate these effects and assess the compound's safety profile. Researchers are particularly interested in its potential application in treating chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

Environmental and toxicological studies of 2,3-Dimethylnaphthalene have also progressed. A 2024 report in Environmental Science & Technology examined the biodegradation of this compound in soil and water systems, identifying specific microbial strains capable of breaking it down. This research is crucial for understanding the environmental fate of 2,3-Dimethylnaphthalene and developing remediation strategies for PAH-contaminated sites.

Looking forward, the research community anticipates several key developments related to 2,3-Dimethylnaphthalene. These include the design of more potent derivatives for pharmaceutical applications, the exploration of its use in materials science (particularly in organic electronics), and further investigations into its mechanism of action at the molecular level. Collaborative efforts between chemists, biologists, and medical researchers will be essential to fully realize the potential of this versatile compound.